Cas no 139883-44-6 (Hexanoic acid, 4-methyl-, phenylmethyl ester)

• Product Name: Hexanoic acid, 4-methyl-, phenylmethyl ester
• CAS No: 139883-44-6
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 1283665
• Update Time: 2024-08-03

Hexanoic acid, 4-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-methyl-, phenylmethyl ester

• Inchi： 1S/C14H20O2/c1-3-12(2)9-10-14(15)16-11-13-7-5-4-6-8-13/h4-8,12H,3,9-11H2,1-2H3
• InChI Key： RVNSCZZCERYGGN-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)CCC(C)CC

Computed Properties

• Exact Mass: 220.1464

Experimental Properties

• Density: 0.978±0.06 g/cm3(Predicted)
• Boiling Point: 290.0±9.0 °C(Predicted)
• PSA: 26.3